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Introduction
TRIS maleate buffer is a widely utilized buffer system in histology and related life science

disciplines. Its utility stems from its ability to maintain a stable pH over a range of 5.2 to 8.6,

making it suitable for various histological and immunohistochemical staining procedures,

particularly for in situ hybridization. This document provides a detailed protocol for the

preparation and application of TRIS maleate buffer for histological staining, ensuring

reproducibility and optimal performance in your experiments.

The buffer system is composed of Tris (tris(hydroxymethyl)aminomethane), a primary amine,

and maleic acid, a dicarboxylic acid. This combination provides a stable buffering capacity in

the slightly acidic to neutral pH range, which is critical for many enzymatic reactions and

antibody-antigen interactions in tissue specimens. Proper preparation and pH adjustment of

this buffer are paramount for achieving consistent and reliable staining results.

Data Presentation: Buffer Recipes
For clarity and ease of use, the following tables summarize the recipes for the necessary stock

and working solutions of TRIS maleate buffer.

Table 1: Reagents and Equipment
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Reagent/Equipment Specifications

Tris(hydroxymethyl)aminomethane ACS grade or higher

Maleic acid ACS grade or higher

Sodium chloride (NaCl) ACS grade or higher

Sodium hydroxide (NaOH) 10 N solution

Deionized water (diH₂O) High-purity, nuclease-free for ISH

Magnetic stirrer and stir bar

pH meter Calibrated

Graduated cylinders and beakers

Sterile storage bottles

Table 2: 5X TRIS Maleate Stock Solution (pH 7.5)
Component Molarity Weight/Volume per 1 Liter

Maleic acid 0.5 M 58.04 g

Sodium chloride (NaCl) 0.75 M 43.83 g

10 N NaOH - As required to reach pH 7.5

Deionized water (diH₂O) - To a final volume of 1 L

Table 3: 1X TRIS Maleate Working Solution (pH 7.5)
Component Molarity Volume per 1 Liter

5X TRIS Maleate Stock

Solution
1X 200 mL

Deionized water (diH₂O) - 800 mL
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This section provides a detailed, step-by-step methodology for the preparation of TRIS
maleate buffer.

Preparation of 5X TRIS Maleate Stock Solution (1 Liter)
Dissolve Reagents: In a 1-liter beaker, dissolve 58.04 g of maleic acid and 43.83 g of sodium

chloride in approximately 800 mL of deionized water. Use a magnetic stirrer to facilitate

dissolution.

Adjust pH: Place the beaker on the magnetic stirrer and immerse a calibrated pH electrode

into the solution. Slowly add 10 N sodium hydroxide (NaOH) dropwise while continuously

monitoring the pH. Continue adding NaOH until the pH of the solution reaches 7.5. Be

cautious as the pH can change rapidly.

Final Volume Adjustment: Once the desired pH is achieved, transfer the solution to a 1-liter

graduated cylinder. Add deionized water to bring the final volume to exactly 1 liter.

Storage: Transfer the 5X stock solution to a sterile, clearly labeled bottle. The solution can be

stored at room temperature for several weeks or at 4°C for longer-term storage.

Preparation of 1X TRIS Maleate Working Solution (1
Liter)

Dilution: To prepare a 1-liter working solution, measure 200 mL of the 5X TRIS maleate
stock solution using a graduated cylinder.

Final Volume: Add the 200 mL of the stock solution to 800 mL of deionized water in a 1-liter

beaker or bottle.

Mixing: Mix the solution thoroughly by stirring or inverting the bottle.

Verification (Optional): You can verify the pH of the working solution with a calibrated pH

meter. It should be approximately 7.5.

Storage: The 1X working solution can be stored at room temperature for immediate use or at

4°C for short-term storage. For applications sensitive to contamination, such as in situ

hybridization, it is recommended to prepare the working solution fresh on the day of use.
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Mandatory Visualizations
The following diagrams illustrate the logical workflow for the preparation of the TRIS maleate
buffer.

5X Stock Solution Preparation 1X Working Solution Preparation

Weigh Maleic Acid
& NaCl Dissolve in ~800mL diH₂O Adjust pH to 7.5

with 10N NaOH Adjust Volume to 1L Store at RT or 4°C Dilute 200mL of 5X Stock
with 800mL diH₂O

Use Stock
Mix Thoroughly Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing TRIS maleate buffer solutions.
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Required Reagents

Buffer Preparation Steps
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Caption: Logical relationship of reagents and steps.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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